Cas no 2228225-34-9 (1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine
• CAS No: 2228225-34-9
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 6419958
• PubChem ID: 165650948
• Update Time: 2025-06-13

1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine
• 2228225-34-9
• 1-[(4-chlorothiophen-2-yl)methyl]cyclopropan-1-amine
• EN300-1992725

• Inchi： 1S/C8H10ClNS/c9-6-3-7(11-5-6)4-8(10)1-2-8/h3,5H,1-2,4,10H2
• InChI Key： MWYUCBZPNLRDAR-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC1(CC1)N

Computed Properties

• Exact Mass: 187.0222482g/mol
• Monoisotopic Mass: 187.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine

1-(4-Chlorothiophen-2-yl)methylcyclopropan-1-amine: An Emerging Compound in Medicinal Chemistry

1-(4-Chlorothiophen-2-yl)methylcyclopropan-1-amine (CAS No. 2228225-34-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane ring and substituted thiophene moiety, has shown promise in various preclinical studies, particularly in the areas of neuropharmacology and oncology.

The cyclopropane ring in 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine contributes to its chemical stability and lipophilicity, which are crucial for crossing the blood-brain barrier and achieving effective concentrations at target sites. The thiophene moiety, on the other hand, is known for its ability to modulate various biological targets, including receptors and enzymes. The presence of a chlorine substituent on the thiophene ring further enhances the compound's selectivity and potency.

Recent research has focused on the potential of 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine as a neuroprotective agent. Studies have shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine significantly attenuated neuronal cell death induced by amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine has also been investigated for its anticancer activity. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. A recent study published in Cancer Research reported that 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine induced apoptosis in breast cancer cells by downregulating the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic properties of 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine have also been extensively studied. Due to its lipophilic nature, this compound exhibits good oral bioavailability and a favorable distribution profile. It has been shown to have a moderate half-life in vivo, which allows for sustained therapeutic effects without frequent dosing. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety and toxicity, preliminary studies have indicated that 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine is well-tolerated at therapeutic doses. Animal models have not shown significant adverse effects at doses up to 50 mg/kg. However, more comprehensive toxicological evaluations are required to fully assess its safety profile before advancing to clinical trials.

The development of 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine as a therapeutic agent is still in its early stages, but the results from preclinical studies are highly encouraging. Ongoing research aims to optimize its chemical structure to enhance its efficacy and safety while exploring new applications in other disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound from bench to bedside.

In conclusion, 1-(4-chlorothiophen-2-yl)methylcyclopropan-1-amine (CAS No. 2228225-34-9) represents an exciting advancement in medicinal chemistry with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development.